N-[4-(2-methoxyethoxy)phenyl]-3,3-dimethylbutanamide

• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol
• IUPAC Name: N-[4-(2-methoxyethoxy)phenyl]-3,3-dimethylbutanamide
• InChI: InChI=1S/C15H23NO3/c1-15(2,3)11-14(17)16-12-5-7-13(8-6-12)19-10-9-18-4/h5-8H,9-11H2,1-4H3,(H,16,17)
• InChI Key: DTMDHVVBEBMYQJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(=O)NC1=CC=C(C=C1)OCCOC

Description

N-[4-(2-methoxyethoxy)phenyl]-3,3-dimethylbutanamide, commonly known as GW501516 or Endurobol, is a synthetic performance-enhancing drug that belongs to the class of Peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was initially developed to treat metabolic disorders such as obesity, diabetes, and dyslipidemia. However, it gained popularity in the sports industry as a doping agent due to its ability to enhance endurance and improve muscle performance.

Mechanism of Action

GW501516 works by activating the PPARδ receptor, which is found in various tissues, including skeletal muscle, liver, and adipose tissue. Activation of PPARδ leads to an increase in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in improved endurance, increased muscle performance, and reduced fat accumulation.
Biochemical and physiological effects:
GW501516 has been shown to have several biochemical and physiological effects, including increased endurance, improved muscle performance, increased fat oxidation, and reduced inflammation. It has also been shown to improve insulin sensitivity and reduce the risk of developing metabolic disorders.

Advantages and Limitations for Lab Experiments

GW501516 has several advantages for lab experiments, including its ability to activate PPARδ, which is a key regulator of metabolic processes. It is also relatively easy to synthesize and has a long half-life, making it suitable for long-term studies. However, there are also limitations to its use in lab experiments, including the potential for off-target effects and the lack of clinical data on its safety and efficacy.

Future Directions

There are several future directions for research on GW501516, including its potential use in treating metabolic disorders, cardiovascular diseases, and cancer. It also has potential applications in improving muscle performance and endurance in athletes. However, further studies are needed to determine its safety and efficacy in humans and to explore its potential side effects and long-term effects on health.
Conclusion:
In conclusion, GW501516 is a synthetic performance-enhancing drug that has gained popularity in the sports industry due to its ability to enhance endurance and improve muscle performance. It works by activating the PPARδ receptor, which regulates metabolic processes and leads to several biochemical and physiological effects. While it has potential therapeutic applications, further research is needed to determine its safety and efficacy in humans.

Synthesis Methods

GW501516 can be synthesized using various methods, including the reaction of 4-(2-methoxyethoxy)phenylboronic acid with 3,3-dimethylbutyryl chloride in the presence of a palladium catalyst. The product obtained is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

GW501516 has been extensively studied for its potential therapeutic applications in treating metabolic disorders, cardiovascular diseases, and cancer. It has also been studied for its effects on muscle performance and endurance. GW501516 has been found to activate PPARδ, which regulates lipid metabolism, glucose homeostasis, and fatty acid oxidation. It has also been shown to improve insulin sensitivity and reduce inflammation.